2,5-Diethylmorpholine
Overview
Description
2,5-Diethylmorpholine is a chemical compound with the CAS Number: 1094657-75-6 . It has a molecular weight of 143.23 and its IUPAC name is 2,5-diethylmorpholine . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for 2,5-Diethylmorpholine is 1S/C8H17NO/c1-3-7-6-10-8(4-2)5-9-7/h7-9H,3-6H2,1-2H3 . This indicates that it has a molecular formula of C8H17NO .
Physical And Chemical Properties Analysis
2,5-Diethylmorpholine is a liquid at room temperature . The country of origin is UA .
Scientific Research Applications
Receptor Interaction and Brain Connectivity Studies
2,5-Diethylmorpholine and related compounds have been studied in the context of brain connectivity and receptor interactions. In one study, changes in global and thalamic brain connectivity were attributed to the 5-HT2A receptor, a key target in the neuropharmacology of substances like LSD, which shows agonist activity at various serotonin and dopamine receptors (Preller et al., 2018). This implies a potential application in understanding the role of similar compounds in altering brain functions.
Synthesis and Metabolic Studies
The synthesis and metabolic pathways of substances structurally related to 2,5-Diethylmorpholine, such as 4-bromo-2,5-dimethoxyphenethylamine (2C-B), have been extensively studied. For example, the in vivo metabolism of 2C-B in rats was explored, identifying various metabolites and suggesting metabolic pathways operative in rats (Kanamori et al., 2002). Similarly, the synthesis and analysis of glucuronic acid-conjugated metabolites of 2C-B were conducted to understand its metabolic fate (Kanamori et al., 2017).
Pharmaceutical Applications
In the pharmaceutical domain, derivatives of 2,5-Diethylmorpholine have been investigated for their potential in treating various conditions. For instance, GlaxoSmithKline studied a series of acyl and urea derivatives of 2-aminomethyl-4-benzylmorpholine as CCR3 chemokine receptor antagonists, potentially useful in treating asthma and allergic rhinitis (Expert Opinion on Therapeutic Patents, 2004).
Safety and Hazards
properties
IUPAC Name |
2,5-diethylmorpholine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c1-3-7-6-10-8(4-2)5-9-7/h7-9H,3-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJXYOGYQMICNSB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CNC(CO1)CC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Diethylmorpholine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-thienylsulfonyl)piperidine](/img/structure/B2438567.png)
![4-nitro-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzenesulfonamide](/img/structure/B2438569.png)
![5-ethyl-N-(3-fluoro-4-methylphenyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide](/img/structure/B2438570.png)
![2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic Acid](/img/structure/B2438572.png)
![ethyl (2Z)-2-[(3,4-dimethylbenzoyl)imino]-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate](/img/structure/B2438577.png)
![N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-bromobenzamide hydrochloride](/img/structure/B2438585.png)
